Cas no 500992-13-2 (1H-INDOL-6-AMINE,2-PHENYL-)

• Product Name: 1H-INDOL-6-AMINE,2-PHENYL-
• CAS No: 500992-13-2
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1006987
• PubChem ID: 11413128
• Update Time: 2025-04-20

1H-INDOL-6-AMINE,2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOL-6-AMINE,2-PHENYL-
• 2-phenyl-1H-indol-6-amine
• 1H-Indol-6-amine,2-phenyl
• 2-phenyl-1H-indol-6-ylamine
• 2-phenyl-6-aminoindole
• 2-Phenyl-indol-6-amine
• 2-Phenyl-indol-6-ylamin
• 2-phenyl-indol-6-ylamine
• HIN1995
• DB-071106
• 2-Phenylindol-6-Amine
• 500992-13-2
• CRWOEVRPNSBRPX-UHFFFAOYSA-N
• 1H-Indol-6-amine, 2-phenyl-
• SCHEMBL2245048
• DTXSID10465080

• MDL： MFCD11976322
• Inchi： 1S/C14H12N2/c15-12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9,16H,15H2
• InChI Key： CRWOEVRPNSBRPX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 208.10000
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.81000
• LogP: 3.99830